Cas no 88911-21-1 (2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester)

2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester structure
88911-21-1 structure
Product name:2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester
CAS No:88911-21-1
MF:C14H24O4
MW:256.33796
CID:619914
PubChem ID:71320604

2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pentalenepentanoic acid, octahydro-1,2-dihydroxy-, methyl ester
    • methyl 5-(1,2-dihydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-yl)pentanoate
    • Methyl 5-(1,2-dihydroxyoctahydropentalen-2-yl)pentanoate
    • DTXSID30750506
    • 88911-21-1
    • Inchi: InChI=1S/C14H24O4/c1-18-12(15)7-2-3-8-14(17)9-10-5-4-6-11(10)13(14)16/h10-11,13,16-17H,2-9H2,1H3
    • InChI Key: BDLSHEHXRWFNGR-UHFFFAOYSA-N
    • SMILES: COC(=O)CCCCC1(CC2CCCC2C1O)O

Computed Properties

  • Exact Mass: 256.16745924g/mol
  • Monoisotopic Mass: 256.16745924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų
  • XLogP3: 1.6

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